Cas no 51619-79-5 (amino(phenyl)propanedioic acid)

amino(phenyl)propanedioic acid structure
51619-79-5 structure
Product Name:amino(phenyl)propanedioic acid
CAS No:51619-79-5
MF:C9H9NO4
MW:195.172062635422
CID:1573189
PubChem ID:191194
Update Time:2025-04-21

amino(phenyl)propanedioic acid Chemical and Physical Properties

Names and Identifiers

    • amino(phenyl)propanedioic acid
    • Propanedioic acid, aminophenyl-
    • 2-amino-2-phenylpropanedioic acid
    • SCHEMBL2208876
    • DTXSID00199564
    • alpha-Phenylaminomalonate
    • 51619-79-5
    • Inchi: 1S/C9H9NO4/c10-9(7(11)12,8(13)14)6-4-2-1-3-5-6/h1-5H,10H2,(H,11,12)(H,13,14)
    • InChI Key: WSCHSEUVLAUWSY-UHFFFAOYSA-N
    • SMILES: OC(C(C(=O)O)(C1C=CC=CC=1)N)=O

Computed Properties

  • Exact Mass: 195.05317
  • Monoisotopic Mass: 195.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 100.62
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